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Compound of Interest

Compound Name: 1-Iodonaphthalene

Cat. No.: B165133 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data, handling precautions, and

emergency procedures for 1-Iodonaphthalene (CAS No. 90-14-2). The information is compiled

to ensure the safe use of this compound in a laboratory setting.

Chemical and Physical Properties
1-Iodonaphthalene is a light-sensitive, combustible liquid that is slightly soluble in water.[1][2]

[3][4] It appears as a clear, very deep brown-yellow to red liquid.[1][5][6] Proper storage and

handling are crucial to maintain its stability and prevent hazardous situations.
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Property Value Source(s)

CAS Number 90-14-2 [1][7]

Molecular Formula C₁₀H₇I [1][8]

Molecular Weight 254.07 g/mol [1][8]

Appearance
Clear very deep brown-yellow

liquid
[1][5]

Melting Point 4°C (39.2°F) [1][4]

Boiling Point 163-165 °C at 15 mmHg [1][2]

Density 1.74 g/mL at 25 °C [1][2]

Flash Point >110 °C (>230 °F) [1][5][9]

Water Solubility Slightly soluble (0.007 g/L) [1][2][5]

Storage Temperature Below +30°C [1][5]

Vapor Pressure 0.000894 mmHg [8][10]

Refractive Index n20/D 1.701 [1][2]

Hazard Identification and Classification
1-Iodonaphthalene is classified as a hazardous substance. It is crucial to understand its

potential effects to ensure safe handling.[9] The primary hazards are irritation to the skin, eyes,

and respiratory system.[5][7][9]

Hazard
Classification

GHS Code Description Source(s)

Skin Irritation H315 Causes skin irritation [5][7][8]

Eye Irritation H319
Causes serious eye

irritation
[5][7][8]

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation
[5][7][8]
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Signal Word: Warning[5][7][9]

Pictogram:

GHS07 (Exclamation Mark)

Toxicological Information: Detailed toxicological properties of 1-Iodonaphthalene have not

been thoroughly investigated.[7][9] No specific acute toxicity data, such as LD50 or LC50, is

readily available in the provided search results.[7] Inhalation of high vapor concentrations may

lead to symptoms like headache, dizziness, tiredness, nausea, and vomiting.[9]

Experimental Protocols and Handling Procedures
Adherence to strict protocols is mandatory to minimize exposure and ensure a safe laboratory

environment.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 1-Iodonaphthalene.

Body Part Required PPE Source(s)

Eyes/Face

Safety glasses with side-

shields or goggles conforming

to EN166.

[9][11]

Skin
Chemical-resistant gloves

(e.g., nitrile) and a lab coat.
[9][11]

Respiratory

A NIOSH/MSHA-approved

respirator is necessary if

working outside a fume hood

or if vapors/aerosols are

generated.

[11]

Safe Handling and Storage
Handling:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.echemi.com/produce/pr23030710415-1-iodonaphthalene.html
https://www.chemicalbook.com/msds/1-iodonaphthalene.pdf
https://www.fishersci.com/store/msds?partNumber=AC218420100&productDescription=1-IODONAPHTHALENE+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b165133?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-iodonaphthalene.pdf
https://www.fishersci.com/store/msds?partNumber=AC218420100&productDescription=1-IODONAPHTHALENE+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-iodonaphthalene.pdf
https://www.fishersci.com/store/msds?partNumber=AC218420100&productDescription=1-IODONAPHTHALENE+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b165133?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC218420100&productDescription=1-IODONAPHTHALENE+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guidance_for_1_Aminomethyl_8_iodonaphthalene.pdf
https://www.fishersci.com/store/msds?partNumber=AC218420100&productDescription=1-IODONAPHTHALENE+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guidance_for_1_Aminomethyl_8_iodonaphthalene.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guidance_for_1_Aminomethyl_8_iodonaphthalene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Always work in a well-ventilated area, preferably within a chemical fume hood.[5][9][11][12]

Avoid contact with skin and eyes.[9][12]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[5][7][9]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[5][11]

Wash hands and any exposed skin thoroughly after handling.[5][7][9]

Contaminated work clothing should not be allowed out of the workplace and must be washed

before reuse.[5][9]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][9][12]

Keep the container locked up.[5][7][9]

Protect from light.[12]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[9]

[12]

Emergency Procedures
A clear understanding of emergency protocols is essential.
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Exposure Route First-Aid Protocol Source(s)

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. If breathing is

difficult or has stopped, provide

artificial respiration. Get

medical attention if you feel

unwell.

[5][7][9][12]

Skin Contact

Take off contaminated clothing

immediately. Wash the affected

area with plenty of soap and

water for at least 15 minutes.

Get medical advice if skin

irritation occurs.

[5][7][9][12]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

for at least 15 minutes. If eye

irritation persists, get medical

advice/attention.

[5][7][9][12]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. If the

person is conscious and alert,

have them drink 2-4 cupfuls of

milk or water. Never give

anything by mouth to an

unconscious person. Seek

immediate medical attention.

[7][9][12]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7][9][12]
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Specific Hazards: The product is combustible. During a fire, hazardous combustion products

such as carbon oxides (CO, CO₂) and hydrogen iodide may be generated.[7][9] Containers

may explode when heated.[12]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

with a full face-piece operated in pressure-demand mode (MSHA/NIOSH approved or

equivalent) and full protective gear.[7][9][12]

Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment.[7][9] Evacuate personnel to a safe area.

Environmental Precautions: Prevent the chemical from entering drains, sewers, or

waterways.[7][12]

Containment and Cleanup: Absorb the spill with an inert material such as dry sand, earth, or

silica gel.[9][12] Collect the material into a suitable, closed container for disposal as

hazardous waste.[7][9][12]

Disposal Considerations
Dispose of 1-Iodonaphthalene and its container in accordance with local, state, and federal

regulations.[5][9] It must be treated as hazardous waste and sent to an approved waste

disposal plant.[9][11]

Visualization of Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 1-
Iodonaphthalene, from initial preparation to final disposal.
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1. Preparation & Risk Assessment

2. Implement Engineering Controls
(e.g., Fume Hood)

Emergency Preparedness
(Spill Kit, Eyewash, Shower)

Constant Readiness
3. Don Personal Protective Equipment

(Gloves, Goggles, Lab Coat)

4. Chemical Handling
(Weighing, Transfer, Reaction)

5. Storage
(Cool, Dry, Dark, Tightly Sealed)

Store unused chemical

6. Waste Disposal
(Segregated Hazardous Waste)

Dispose of waste Constant ReadinessRetrieve for reuse

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Iodonaphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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